Cas no 827-63-4 (Benzenecarboximidicacid, 3-methyl-, ethyl ester)
827-63-4 structure
Product Name:Benzenecarboximidicacid, 3-methyl-, ethyl ester
CAS No:827-63-4
MF:C10H13NO
MW:163.216322660446
CID:707133
PubChem ID:13157633
Update Time:2025-04-19
Benzenecarboximidicacid, 3-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarboximidicacid, 3-methyl-, ethyl ester
- 3-Methyl-benzimidic acid ethyl ester
- Ethyl 3-methylbenzenecarboximidate
- 827-63-4
- SCHEMBL10040531
- AKOS010211563
- Ethyl 3-methylbenzimidate
- DTXSID60523088
- Ethyl 3-methylbenzene-1-carboximidate
- 3-METHYL-BENZIMIDICACIDETHYLESTER
-
- MDL: MFCD08061551
- Inchi: 1S/C10H13NO/c1-3-12-10(11)9-6-4-5-8(2)7-9/h4-7,11H,3H2,1-2H3
- InChI Key: JGUWYURMSOAHCP-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC=C(C)C=1)=N
Computed Properties
- Exact Mass: 163.099714038g/mol
- Monoisotopic Mass: 163.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 33.1Ų
Benzenecarboximidicacid, 3-methyl-, ethyl ester Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
827-63-4 (Benzenecarboximidicacid, 3-methyl-, ethyl ester) Related Products
- 5333-86-8(Ethyl benzimidate hydrochloride)
- 827-71-4(Benzenecarboximidic acid, 4-methyl-, ethyl ester)
- 5873-90-5(Methyl benzimidate hydrochloride)
- 887591-87-9(1-Naphthalenecarboximidicacid, 4-methyl-, ethyl ester)
- 32796-88-6(ethyl naphthalene-2-carboximidate)
- 825-60-5(Ethyl benzimidate)
- 7471-86-5(Benzenecarboximidic Acid Methyl Ester)
- 1211-61-6(1,4-Benzenedicarboximidicacid, 1,4-diethyl ester, hydrochloride (1:2))
- 46389-16-6(1-Naphthalenecarboximidicacid, ethyl ester)
- 43002-64-8(Benzenecarboximidicacid, 4-methyl-, ethyl ester, hydrochloride (1:1))
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